Cas no 2138290-21-6 (4-Oxazolecarbonitrile, 2-(2-methylpropyl)-5-(1-piperazinyl)-)

• Product Name: 4-Oxazolecarbonitrile, 2-(2-methylpropyl)-5-(1-piperazinyl)-
• CAS No: 2138290-21-6
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5260837
• Update Time: 2025-10-29

4-Oxazolecarbonitrile, 2-(2-methylpropyl)-5-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile, 2-(2-methylpropyl)-5-(1-piperazinyl)-

• Inchi： 1S/C12H18N4O/c1-9(2)7-11-15-10(8-13)12(17-11)16-5-3-14-4-6-16/h9,14H,3-7H2,1-2H3
• InChI Key： UTPCWJXXYOBTDH-UHFFFAOYSA-N
• SMILES： O1C(N2CCNCC2)=C(C#N)N=C1CC(C)C

Additional information on 4-Oxazolecarbonitrile, 2-(2-methylpropyl)-5-(1-piperazinyl)-

Exploring the Potential of 4-Oxazolecarbonitrile, 2-(2-methylpropyl)-5-(1-piperazinyl)- (CAS No. 2138290-21-6) in Modern Research and Applications

The compound 4-Oxazolecarbonitrile, 2-(2-methylpropyl)-5-(1-piperazinyl)- (CAS No. 2138290-21-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This heterocyclic molecule, characterized by its oxazole core and piperazinyl substituent, offers a versatile platform for drug discovery, material science, and agrochemical research. Researchers are particularly intrigued by its ability to modulate biological pathways, making it a promising candidate for the development of novel therapeutics.

In the realm of medicinal chemistry, 4-Oxazolecarbonitrile derivatives have been explored for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the piperazine moiety enhances its binding affinity to various biological targets, while the oxazole ring contributes to metabolic stability. Recent studies have highlighted its role in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes. This aligns with the growing interest in precision medicine and personalized therapies, which dominate current scientific discourse.

From a synthetic chemistry perspective, the compound's modular structure allows for facile derivatization, enabling researchers to fine-tune its properties for specific applications. The carbonitrile group, for instance, can serve as a handle for further functionalization, making it a valuable intermediate in multi-step syntheses. This adaptability has led to its inclusion in high-throughput screening libraries, where it is evaluated alongside other small-molecule inhibitors for diverse biological targets.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, 4-Oxazolecarbonitrile derivatives have shown promise as eco-friendly pesticides, addressing the global demand for sustainable agriculture solutions. Their ability to disrupt pest-specific pathways while minimizing environmental impact resonates with the push toward green chemistry and reduced chemical footprints. This dual utility in human health and environmental sustainability positions the compound as a key player in interdisciplinary research.

Another area of interest is the compound's potential in material science. The oxazole ring's electron-rich nature makes it a candidate for designing organic semiconductors and luminescent materials. With the rise of flexible electronics and optoelectronic devices, researchers are investigating how such heterocyclic frameworks can enhance device performance. This ties into broader trends like Internet of Things (IoT) and wearable technology, where advanced materials are critical for innovation.

Despite its potential, challenges remain in optimizing the compound's bioavailability and toxicity profile. Computational tools like molecular docking and QSAR modeling are being employed to predict its interactions and refine its design. These efforts are part of a larger shift toward AI-driven drug discovery, a topic frequently searched by professionals seeking to streamline R&D processes. By leveraging these technologies, scientists aim to unlock the full potential of 4-Oxazolecarbonitrile, 2-(2-methylpropyl)-5-(1-piperazinyl)- and its analogs.

In summary, 4-Oxazolecarbonitrile, 2-(2-methylpropyl)-5-(1-piperazinyl)- (CAS No. 2138290-21-6) represents a multifaceted compound with applications spanning drug development, agrochemical innovation, and advanced materials. Its structural versatility and alignment with cutting-edge research trends make it a compelling subject for further investigation. As the scientific community continues to explore its capabilities, this compound may well become a cornerstone in addressing some of today's most pressing challenges.